Cas no 2246743-13-3 (N-[2-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxamide)

• Product Name: N-[2-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxamide
• CAS No: 2246743-13-3
• MF: C₁₆H₂₂BNO₃
• MW: 287.161784648895
• MDL: MFCD32206433
• CID: 4641526
• PubChem ID: 138991692
• Update Time: 2025-06-14

N-[2-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanecarboxamide
• N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxamide
• N-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxamide
• D93677
• 2246743-13-3
• AS-72891
• AKOS037647224
• starbld0019920
• N-[2-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxamide

• MDL： MFCD32206433
• Inchi： 1S/C16H22BNO3/c1-15(2)16(3,4)21-17(20-15)12-7-5-6-8-13(12)18-14(19)11-9-10-11/h5-8,11H,9-10H2,1-4H3,(H,18,19)
• InChI Key： KPCMKCASQACTOR-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC=C2NC(C2CC2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 287.1692737 g/mol
• Monoisotopic Mass: 287.1692737 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6
• Molecular Weight: 287.2

Additional information on N-[2-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxamide

Comprehensive Overview of N-[2-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxamide (CAS No. 2246743-13-3)

In the rapidly evolving field of organic chemistry and pharmaceutical research, N-[2-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxamide (CAS No. 2246743-13-3) has emerged as a compound of significant interest. This boronic ester derivative, characterized by its unique tetramethyl-1,3,2-dioxaborolane moiety, is widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern synthetic chemistry. Researchers and industry professionals frequently search for "boronic acid derivatives in drug discovery" or "applications of dioxaborolane compounds," reflecting the growing demand for innovative building blocks in medicinal chemistry.

The structural complexity of N-[2-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxamide offers exceptional versatility. Its cyclopropanecarboxamide group enhances stability while enabling interactions with biological targets, making it valuable for designing protease inhibitors or kinase modulators. Recent trends in "AI-driven molecular design" highlight the need for such tailored compounds, as computational models increasingly predict their utility in optimizing drug-like properties. The tetramethyl-dioxaborolane component further ensures improved solubility and reactivity, addressing common challenges in small-molecule synthesis.

From a synthetic perspective, this compound’s CAS No. 2246743-13-3 is often associated with queries like "boronate ester handling techniques" or "storage conditions for air-sensitive intermediates." Proper handling under inert atmospheres is recommended due to the boronate group’s sensitivity to hydrolysis. Its role in fragment-based drug discovery (FBDD) is another hot topic, as researchers explore "fragment linking strategies with boron-containing motifs" to accelerate lead optimization.

Environmental and regulatory considerations also shape discussions around N-[2-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxamide. With sustainability gaining traction, searches for "green chemistry approaches for boronic ester synthesis" underscore the need for eco-friendly protocols. The compound’s low toxicity profile aligns with these goals, though thorough biodegradability studies remain an area of active investigation.

In summary, CAS No. 2246743-13-3 represents a critical tool for chemists navigating the intersection of synthetic methodology and therapeutic development. Its dual functionality—combining a robust boron-based scaffold with a bioactive cyclopropane core—positions it at the forefront of innovations in catalysis and bioorganic chemistry. As the scientific community continues to explore "next-generation boron therapeutics," this compound will undoubtedly play a pivotal role in shaping future breakthroughs.